Cas no 895806-02-7 (4-ethoxy-N-3-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide)

• Product Name: 4-ethoxy-N-3-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide
• CAS No: 895806-02-7
• MF: C₂₀H₂₁N₃O₄S
• MW: 399.463443517685
• CID: 6174654
• PubChem ID: 7553676
• Update Time: 2025-10-25

4-ethoxy-N-3-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-3-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide
• NCGC00132510-01
• 4-ethoxy-N-[3-(6-ethoxypyridazin-3-yl)phenyl]benzene-1-sulfonamide
• F2629-0146
• HMS1892E19
• G619-0257
• 895806-02-7
• 4-ethoxy-N-[3-(6-ethoxypyridazin-3-yl)phenyl]benzenesulfonamide
• AKOS002068853
• 4-ethoxy-N-(3-(6-ethoxypyridazin-3-yl)phenyl)benzenesulfonamide
• CHEMBL1593066

• Inchi： 1S/C20H21N3O4S/c1-3-26-17-8-10-18(11-9-17)28(24,25)23-16-7-5-6-15(14-16)19-12-13-20(22-21-19)27-4-2/h5-14,23H,3-4H2,1-2H3
• InChI Key： WSJFMENSIMGRDY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(NC1C=CC=C(C2=CC=C(N=N2)OCC)C=1)(=O)=O

Computed Properties

• Exact Mass: 399.12527733g/mol
• Monoisotopic Mass: 399.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 98.8Ų

Additional information on 4-ethoxy-N-3-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide

4-ethoxy-N-3-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide (CAS No. 895806-02-7): A Comprehensive Overview

4-ethoxy-N-3-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide (CAS No. 895806-02-7) is a specialized organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This sulfonamide derivative is known for its unique structural features, which make it a valuable intermediate in the synthesis of various bioactive molecules. The compound's molecular formula is C20H21N3O4S, and it exhibits a molecular weight of 399.47 g/mol. Its ethoxy and pyridazine moieties contribute to its distinct chemical properties, enabling diverse applications in research and development.

The 4-ethoxy-N-3-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide is particularly notable for its role in the development of novel therapeutic agents. Researchers have explored its potential as a building block for kinase inhibitors, which are crucial in targeting various diseases, including cancer and inflammatory disorders. The compound's sulfonamide group enhances its binding affinity to biological targets, making it a promising candidate for drug discovery. Additionally, its pyridazine ring is a common motif in agrochemicals, suggesting potential applications in crop protection and pest management.

In recent years, the demand for 4-ethoxy-N-3-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide has surged due to its versatility in synthetic chemistry. The compound's CAS No. 895806-02-7 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research. Its synthesis typically involves multi-step organic reactions, including etherification and sulfonylation, which are well-documented in the literature. The purity and yield of the final product are critical factors, as they directly impact its efficacy in downstream applications.

The 4-ethoxy-N-3-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide also aligns with current trends in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methods to produce such compounds, minimizing waste and reducing environmental impact. This approach resonates with the growing emphasis on sustainable development in the chemical industry. Furthermore, the compound's potential in precision medicine and personalized therapeutics has sparked interest, as it could contribute to tailored treatments for complex diseases.

From a commercial perspective, 4-ethoxy-N-3-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability may vary depending on market demand and production capacity. Quality control is paramount, with suppliers typically providing detailed analytical data, including HPLC and NMR spectra, to ensure compliance with research standards. The compound's stability under various storage conditions is also a key consideration for end-users.

Looking ahead, the future of 4-ethoxy-N-3-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide appears promising, with ongoing studies exploring its full potential. Innovations in synthetic methodologies and applications are expected to drive further interest in this compound. As the scientific community continues to uncover its capabilities, CAS No. 895806-02-7 is likely to remain a focal point in chemical research and development. Its integration into cutting-edge technologies, such as AI-driven drug discovery and high-throughput screening, could further elevate its significance in the years to come.